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Compound of Interest

Compound Name: DB18

Cat. No.: B15136889

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for experiments involving the polymer donor D18 (erroneously referred to as DB18) in
organic solar cells. The following information is designed to address specific issues
encountered during the fabrication and characterization of D18-based solar cells, with a focus
on the impact of various additives on device performance.

Frequently Asked Questions (FAQs)
Q1: What is the purpose of using additives in D18-based solar cell active layers?

Al: Additives are crucial for optimizing the bulk heterojunction (BHJ) morphology of the active
layer in organic solar cells (OSCs).[1] For D18-based devices, additives can enhance power
conversion efficiency (PCE) by:

e Improving Morphology: Promoting a more ordered molecular arrangement and finer phase
separation between the D18 donor and the non-fullerene acceptor (NFA).[1][2][3]

o Enhancing Crystallinity: Increasing the crystallinity of the active layer components, which
facilitates better charge transport.[1]

e Reducing Recombination: Minimizing charge recombination by creating more defined
pathways for electrons and holes to travel to their respective electrodes.[1]
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o Facilitating Charge Extraction: Improving the overall charge transport and extraction from the
active layer.[1]

Q2: What are the common types of additives used with D18 solar cells?
A2: The most common types of additives used in D18-based solar cells are:

e Solvent Additives: High-boiling-point solvents like 1,8-diiodooctane (DIO) and 1-
chloronaphthalene (CN) are frequently used to control the drying time of the active layer film,
which influences the final morphology.[4][5]

» Solid Additives: These can be volatile or non-volatile. Volatile solid additives, such as 1,3-
diiodobenzene (1,3-DIB), can be removed during post-fabrication annealing, leaving behind
an optimized morphology.[4] Non-volatile solid additives remain in the active layer and can
help to stabilize the desired morphology.

» Volatilizable Solid Additives (VSASs): A newer class of additives that can be removed by
thermal annealing, offering precise control over the final film structure without leaving
residues that might impede performance or stability.[6]

Q3: What is the typical concentration range for additives in D18-based solar cells?

A3: The optimal additive concentration is highly dependent on the specific D18:acceptor blend,
the solvent system, and the processing conditions. However, a general starting point for many
solvent additives like DIO is in the range of 0.5% to 3% by volume. For solid additives, the
concentration is typically a small weight percentage relative to the active layer materials. It is
crucial to perform a systematic optimization of the additive concentration for each specific
system to achieve the best device performance.

Q4: Can additives negatively impact the stability of D18 solar cells?

A4: Yes, while additives can significantly boost initial performance, they can also introduce
stability issues. For instance, residual solvent additives can sometimes accelerate degradation
of the active layer or interact with other layers in the device.[5] Therefore, it is essential to
carefully control the amount of additive used and to consider the use of volatile additives that
can be removed after film formation.
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Troubleshooting Guides

This section addresses common problems encountered during the fabrication of D18-based
solar cells with additives.
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Problem

Possible Causes

Troubleshooting Steps &
Solutions

Low Power Conversion
Efficiency (PCE)

- Suboptimal additive
concentration.- Inappropriate
additive for the D18:acceptor
system.- Poor active layer
morphology (e.g., large phase
separation, low crystallinity).-
High charge recombination

rates.

- Optimize Additive
Concentration: Fabricate a
series of devices with varying
additive concentrations to find
the optimal ratio.- Screen
Different Additives: Test
different types of additives
(e.g., DIO, CN, DIB) to see
which yields the best
performance for your specific
material combination.- Analyze
Morphology: Use techniques
like Atomic Force Microscopy
(AFM) to examine the surface
morphology of the active layer.
Aim for a smooth and uniform
film with fine phase
separation.- Characterize
Charge Dynamics: Perform
measurements like Transient
Photovoltage (TPV) and
Transient Photocurrent (TPC)
to investigate charge
recombination and extraction

dynamics.

Low Short-Circuit Current (Jsc)

- Incomplete light absorption.-
Poor charge generation or
transport.- Unfavorable vertical

phase separation.

- Check Film Thickness:
Optimize the active layer
thickness to maximize light
absorption without increasing
charge recombination.-
Improve Morphology: Use an
appropriate additive to create a
well-intermixed blend of D18

and the acceptor, which is
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essential for efficient exciton
dissociation and charge
transport.- Consider
Sequential Deposition: Layer-
by-layer (LbL) processing can
sometimes lead to a more
favorable vertical composition
gradient compared to a bulk
heterojunction, potentially

improving Jsc.[7]

Low Open-Circuit Voltage
(Voc)

- High energetic disorder.-
Unfavorable energy level
alignment at the donor-
acceptor interface.- Increased

non-radiative recombination.

- Select Appropriate Additives:
Some additives can influence
the energy levels of the active
layer components. Choose
additives that do not negatively
impact the energy landscape.-
Reduce Defects: Optimize
processing conditions to
minimize defects in the active
layer, which can act as
recombination centers and
lower Voc. Residual additives
can sometimes increase non-

radiative recombination losses.

[5]

Low Fill Factor (FF)

- High series resistance.- Low
shunt resistance.- Unbalanced

charge transport.

- Optimize Annealing
Conditions: Post-deposition
thermal annealing can improve
charge transport and reduce
series resistance. Optimize
both the temperature and
duration of annealing.- Check
Electrode Interfaces: Ensure
good contact between the
active layer and the charge
transport layers to minimize

contact resistance.- Balance
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Charge Mobility: The choice of
additive can influence the
mobility of both electrons and
holes. Aim for balanced charge

transport to improve the FF.

- Solvent Engineering:
Experiment with different host
solvents and additive
combinations to improve the
solubility of D18 and the

- Incompatible solvent-additive o ]
) ] acceptor.- Optimize Spin-
_ _ system.- Suboptimal spin- _ _ _
Poor Film Quality (e.g., ) Coating: Adjust the spin speed
_ , coating parameters.- _ _
pinholes, aggregation) ] and duration to achieve a
Contaminated substrate or _ _
) uniform and defect-free film.-
solution. ]
Ensure Cleanliness:

Thoroughly clean substrates
before use and filter all
solutions to remove

particulates.

Data Presentation

The following tables summarize the performance of D18-based solar cells with different
acceptors and additives, as reported in the literature.

Table 1: Performance of D18:Y6 Based Solar Cells with and without Additives
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. Jsc Referenc
Acceptor  Additive Voc (V) FF (%) PCE (%)
(mAlcm?)
Y6 None 0.846 26.07 72.62 16.03 [6]
SAD1
Y6 (volatile - 27.38 74.19 17.10 [6]
solid)
SAD2
Y6 (volatile 0.853 - 75.46 17.74 [6]
solid)
Y6 - - - - 18.22 [8]

Table 2: Performance of D18 Solar Cells with Other Acceptors and Additives

Jsc
Accepto Additive Referen
Donor Voc (V) (mAlcm?  FF (%) PCE (%)
r IMethod ) ce
Sequenti
al
D18 L8-BO . 0.918 26.86 77 19.05 [4]
Depositio
n
High-
Pressure
D18 L8-BO - - - 19.65 [2]13]
Fabricati
on
DIB
D18-Cl N3 (volatile - - - - [1]
solid)
BTP-
Green
D18 eCo9- - - - 18.20 [9]
Solvent
4F:SM16
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Experimental Protocols

A generalized experimental protocol for the fabrication of a D18-based organic solar cell with
an additive is provided below. Note that specific parameters such as solution concentrations,
spin-coating speeds, and annealing temperatures should be optimized for the specific materials
and device architecture being used.

1. Substrate Cleaning:

¢ Sequentially sonicate patterned indium tin oxide (ITO) coated glass substrates in detergent,
deionized water, acetone, and isopropanol for 15 minutes each.

e Dry the substrates with a nitrogen gun.

o Treat the substrates with UV-ozone for 15 minutes to improve the wettability of the surface.

2. Hole Transport Layer (HTL) Deposition:

e Spin-coat a thin layer of PEDOT:PSS onto the cleaned ITO substrates.
e Anneal the substrates on a hotplate at a specified temperature (e.g., 150 °C) for a set time
(e.g., 15 minutes) in a nitrogen-filled glovebox.

3. Active Layer Preparation and Deposition:

» Prepare a solution of D18 and the non-fullerene acceptor in a suitable solvent (e.g.,
chloroform, chlorobenzene) at a specific concentration and donor:acceptor weight ratio (e.g.,
1:1.2).

e Add the desired amount of additive (e.g., 0.5 vol% DIO) to the solution.

« Stir the solution, typically overnight at a slightly elevated temperature, to ensure complete
dissolution.

« Filter the solution through a syringe filter (e.g., 0.2 um PTFE) before use.

e Spin-coat the active layer solution onto the HTL-coated substrates in a nitrogen-filled
glovebox.

4. Active Layer Annealing:

« If using a volatile solid additive or if thermal annealing is required to optimize morphology,
anneal the substrates on a hotplate at a specific temperature (e.g., 100-150 °C) for a set
time (e.g., 10 minutes).

(62}

. Electron Transport Layer (ETL) and Cathode Deposition:
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Transfer the substrates to a thermal evaporator.

Deposit a thin ETL (e.g., PDIN) followed by a metal cathode (e.g., Ag or Al) under high
vacuum.

6. Device Encapsulation:

Encapsulate the devices using a UV-curable epoxy and a glass coverslip to protect them
from oxygen and moisture.

Mandatory Visualization

Substrate Preparation Layer Deposition

. HTL Deposition
ITO Substrate |—>| Substrate Cleaning |—>| UV-Ozone Treatment |»—l> (PEDOT:PSS)

» Active Layer Deposition

(D18:Acceptor + Additive)

ETL & Cathode
Deposition <

Post-Prodessing & Characterization

| Encapsulation |»4>| Device Characterization

y

Thermal Annealing

Click to download full resolution via product page

Caption: Experimental workflow for fabricating D18-based organic solar cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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